2-phenyl-6-piperidin-1-yl-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),6,11,13,15-hexaene-4,17-dione

• Molecular Formula: C25H22N4O2
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 2-phenyl-6-piperidin-1-yl-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),6,11,13,15-hexaene-4,17-dione
• InChI: InChI=1S/C25H22N4O2/c30-22-17-12-6-5-11-16(17)21-19(22)18(15-9-3-1-4-10-15)20-23(26-21)27-25(28-24(20)31)29-13-7-2-8-14-29/h1,3-6,9-12,18H,2,7-8,13-14H2,(H2,26,27,28,31)
• InChI Key: ALALWMVXNXVJML-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC3=C(C(C4=C(N3)C5=CC=CC=C5C4=O)C6=CC=CC=C6)C(=O)N2

Description

2-phenyl-6-piperidin-1-yl-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),6,11,13,15-hexaene-4,17-dione: (phew, that’s a mouthful!) is a complex heterocyclic compound.

• It features a fused tetracyclic ring system with a central triazatetracycloheptadecaene core.
• The compound’s structure includes a phenyl group, a piperidine ring, and multiple nitrogen atoms.
• While its exact applications are diverse, it has garnered interest due to its potential biological activities.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves intricate steps. One approach could be via cyclization reactions of appropriately functionalized precursors.

Reaction Conditions: Specific conditions would depend on the synthetic route chosen, but they might involve radical or heterocyclic chemistry.

Industrial Production:

Chemical Reactions Analysis

Reactivity: It may undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents: Boron-based reagents (e.g., boronic esters) could play a role.

Major Products: These reactions could yield derivatives with altered substituents or functional groups.

Scientific Research Applications

Chemistry: Researchers explore its reactivity, stability, and potential as a building block for novel compounds.

Biology: Investigating its interactions with biological macromolecules (e.g., proteins, DNA) for drug discovery.

Medicine: Assessing its pharmacological properties, toxicity, and therapeutic potential.

Industry: Possible applications in materials science or catalysis.

Mechanism of Action

• This area remains speculative due to limited research. understanding its interactions with cellular targets (enzymes, receptors) is crucial.
• It might modulate signaling pathways or affect cellular processes.

Comparison with Similar Compounds

Uniqueness: Its tetracyclic core and specific substituents distinguish it.

Similar Compounds: While I don’t have an exhaustive list, related compounds could include other heterocycles or piperidine derivatives.